Cas no 72004-11-6 (sodium 4-[(E)-{4-(dimethylamino)-2-[(dimethylcarbamoyl)oxy]phenyl}diazenyl]benzenesulfonate)
![sodium 4-[(E)-{4-(dimethylamino)-2-[(dimethylcarbamoyl)oxy]phenyl}diazenyl]benzenesulfonate structure](https://www.kuujia.com/scimg/cas/72004-11-6x500.png)
72004-11-6 structure
Product name:sodium 4-[(E)-{4-(dimethylamino)-2-[(dimethylcarbamoyl)oxy]phenyl}diazenyl]benzenesulfonate
sodium 4-[(E)-{4-(dimethylamino)-2-[(dimethylcarbamoyl)oxy]phenyl}diazenyl]benzenesulfonate Chemical and Physical Properties
Names and Identifiers
-
- sodium 4-[(E)-{4-(dimethylamino)-2-[(dimethylcarbamoyl)oxy]phenyl}diazenyl]benzenesulfonate
- sodium,4-[[4-(dimethylamino)-2-(dimethylcarbamoyloxy)phenyl]diazenyl]benzenesulfonate
- Benzenesulfonic acid, p-(4-(dimethylamino)-2-hydroxyphenylazo)-, sodium salt, dimethylcarbamate (ester)
- Ro 2-1845
- 72004-11-6
-
- Inchi: InChI=1S/C17H20N4O5S.Na/c1-20(2)13-7-10-15(16(11-13)26-17(22)21(3)4)19-18-12-5-8-14(9-6-12)27(23,24)25;/h5-11H,1-4H3,(H,23,24,25);/q;+1/p-1
- InChI Key: DDNZHGOCGOPDFJ-UHFFFAOYSA-M
- SMILES: CN(C)C1=CC(=C(C=C1)N=NC2=CC=C(C=C2)S(=O)(=O)[O-])OC(=O)N(C)C.[Na+]
Computed Properties
- Exact Mass: 414.09757
- Monoisotopic Mass: 414.09738517g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 28
- Rotatable Bond Count: 6
- Complexity: 630
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 123Ų
Experimental Properties
- Boiling Point: °Cat760mmHg
- Flash Point: °C
- PSA: 114.7
sodium 4-[(E)-{4-(dimethylamino)-2-[(dimethylcarbamoyl)oxy]phenyl}diazenyl]benzenesulfonate Related Literature
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Guo Jiang,Jian Feng,Mengdi Zhang,Shuidong Zhang,Hanxiong Huang RSC Adv., 2016,6, 107547-107555
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Nicolás Montenegro-Pohlhammer,Rodrigo Urzúa-Leiva,Dayán Páez-Hernández,Gloria Cárdenas-Jirón Dalton Trans., 2019,48, 8418-8426
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He Gong,Xiaohong Li Analyst, 2011,136, 2242-2246
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